Cas no 96497-76-6 (1-Propanesulfonic acid,3-[ethyl(3-methylphenyl)amino]-2-hydroxy-)
96497-76-6 structure
Product Name:1-Propanesulfonic acid,3-[ethyl(3-methylphenyl)amino]-2-hydroxy-
CAS No:96497-76-6
MF:C12H19NO4S
MW:273.348562479019
CID:806129
PubChem ID:125979
Update Time:2025-04-19
1-Propanesulfonic acid,3-[ethyl(3-methylphenyl)amino]-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanesulfonic acid,3-[ethyl(3-methylphenyl)amino]-2-hydroxy-
- 3-(N-ethyl-3-methylanilino)-2-hydroxypropane-1-sulfonic acid
- N-ethyl-N-(2-hydroxy-3-sulfopropyl)-3-toluidine
- N-ETHYL-N-(2-HYDROXY-3-SULFOPROPYL)-m-TOLUIDINE
- 96497-76-6
- 1-Propanesulfonic acid, 3-(ethyl(3-methylphenyl)amino)2-hydroxy-
- 3-[ethyl(3-methylphenyl)amino]-2-hydroxypropane-1-sulfonic acid
- SCHEMBL127387
- DTXSID30868670
-
- Inchi: 1S/C12H19NO4S/c1-3-13(8-12(14)9-18(15,16)17)11-6-4-5-10(2)7-11/h4-7,12,14H,3,8-9H2,1-2H3,(H,15,16,17)
- InChI Key: ZTQGWROHRVYSPW-UHFFFAOYSA-N
- SMILES: S(CC(CN(C1C=CC=C(C)C=1)CC)O)(=O)(=O)O
Computed Properties
- Exact Mass: 273.103
- Monoisotopic Mass: 273.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- Density: 1.303
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.585
1-Propanesulfonic acid,3-[ethyl(3-methylphenyl)amino]-2-hydroxy- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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